Cas no 2098021-27-1 (2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile)

• Product Name: 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile
• CAS No: 2098021-27-1
• MF: C₁₂H₉N₃S
• MW: 227.284960508347
• CID: 5045917
• Update Time: 2025-10-30

2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile
• 2-(1-prop-2-ynyl-3-thiophen-3-ylpyrazol-4-yl)acetonitrile
• 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile

• Inchi： 1S/C12H9N3S/c1-2-6-15-8-10(3-5-13)12(14-15)11-4-7-16-9-11/h1,4,7-9H,3,6H2
• InChI Key： JWCFLWHINAQPPM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CC#N)=CN(CC#C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 1.4
• Topological Polar Surface Area: 69.8

Additional information on 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile

Research Briefing on 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile (CAS: 2098021-27-1)

In recent years, the compound 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile (CAS: 2098021-27-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a pyrazole core substituted with a thiophene and a propynyl group, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving the condensation of thiophene-3-carbaldehyde with hydrazine derivatives, followed by alkylation with propargyl bromide and subsequent cyanoethylation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These synthetic advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile have revealed its potential as a modulator of key biological targets. Recent in vitro studies indicate that the compound exhibits inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases. Additionally, preliminary data from cell-based assays highlight its antiproliferative effects on cancer cell lines, particularly those associated with solid tumors. These findings underscore the compound's dual therapeutic potential in both inflammation and oncology.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking simulations suggest that 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile interacts with the ATP-binding pocket of specific kinase targets, thereby disrupting downstream signaling cascades. This interaction is facilitated by the compound's unique structural features, including the thiophene ring and the propynyl side chain, which contribute to its binding affinity and selectivity. Such insights are invaluable for the rational design of derivatives with enhanced potency and reduced off-target effects.

Despite these promising results, challenges remain in the development of 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to improve the compound's pharmacokinetic profile, including the introduction of solubilizing groups and the optimization of the propynyl moiety. These modifications aim to enhance the compound's drug-like properties while retaining its biological activity.

In conclusion, 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile represents a promising scaffold for the development of novel therapeutics in inflammation and oncology. Ongoing research efforts are expected to yield deeper insights into its mechanism of action and therapeutic potential. Future studies will likely explore its efficacy in animal models and its compatibility with combination therapies, paving the way for clinical translation. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for addressing unmet medical needs.